3-(1-ethyl-1H-imidazol-2-yl)-1-{[3-(2-fluorophenyl)-1H-pyrazol-5-yl]carbonyl}piperidine

• IUPAC Name: [3-(1-ethylimidazol-2-yl)piperidin-1-yl]-[3-(2-fluorophenyl)-1H-pyrazol-5-yl]methanone
• InChI: InChI=1S/C20H22FN5O/c1-2-25-11-9-22-19(25)14-6-5-10-26(13-14)20(27)18-12-17(23-24-18)15-7-3-4-8-16(15)21/h3-4,7-9,11-12,14H,2,5-6,10,13H2,1H3,(H,23,24)
• InChI Key: INHJPGCLWFGCFC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C2CCCN(C2)C(=O)C3=CC(=NN3)C4=CC=CC=C4F
• Molecular Formula: C20H22FN5O
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like 3-(1-ethyl-1H-imidazol-2-yl)-1-{[3-(2-fluorophenyl)-1H-pyrazol-5-yl]carbonyl}piperidine often involves multi-step reactions, employing catalytic and oxidative conditions to build the molecular framework. For instance, Cu-catalyzed aerobic oxidative conditions utilizing ethyl tertiary amines as carbon sources have been disclosed as a highly efficient synthesis method for related compounds, highlighting a novel activation mode of ethyl tertiary amines with simultaneous selective cleavage of C-C and C-N bonds of the ethyl group, using molecular oxygen as the terminal oxidant (Rao, Mai, & Song, 2017).

Molecular Structure Analysis

The molecular structure of such compounds is typically characterized using various spectroscopic techniques, including NMR, IR, and mass spectrometry. Structural elucidation involves determining the conformation of the piperidine ring and the orientation of substituents around the core structure, which significantly influences the compound's reactivity and interaction with biological targets.

Chemical Reactions and Properties

Compounds with the imidazolyl-piperidine scaffold often participate in nucleophilic substitution reactions, where functional groups like fluoro can be replaced by nucleophiles. This reactivity is utilized in labeling compounds with isotopes for imaging studies, as demonstrated in the synthesis of PET radiotracers for studying cannabinoid receptors (Katoch-Rouse & Horti, 2003).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are crucial for understanding the compound's behavior in various environments. For instance, X-ray crystallography can reveal the solid-state conformation and intermolecular interactions, providing insights into the compound's stability and solubility (Loh et al., 2010).